Ethyl 2-(4-methylphenyl)-4-[2-(4-methylpiperidin-1-yl)-2-oxoethoxy]quinoline-6-carboxylate

• IUPAC Name: ethyl 2-(4-methylphenyl)-4-[2-(4-methylpiperidin-1-yl)-2-oxoethoxy]quinoline-6-carboxylate
• InChI: InChI=1S/C27H30N2O4/c1-4-32-27(31)21-9-10-23-22(15-21)25(16-24(28-23)20-7-5-18(2)6-8-20)33-17-26(30)29-13-11-19(3)12-14-29/h5-10,15-16,19H,4,11-14,17H2,1-3H3
• InChI Key: LYMZMDOSLSVCMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(C=C2OCC(=O)N3CCC(CC3)C)C4=CC=C(C=C4)C
• Molecular Formula: C27H30N2O4
• Molecular Weight: 446.5 g/mol

Description

Ethyl 2-(4-methylphenyl)-4-[2-(4-methylpiperidin-1-yl)-2-oxoethoxy]quinoline-6-carboxylate is a useful research compound. Its molecular formula is C27H30N2O4 and its molecular weight is 446.547. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-(4-methylphenyl)-4-[2-(4-methylpiperidin-1-yl)-2-oxoethoxy]quinoline-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-(4-methylphenyl)-4-[2-(4-methylpiperidin-1-yl)-2-oxoethoxy]quinoline-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Corrosion Inhibition

Ethyl 2-(4-methylphenyl)-4-[2-(4-methylpiperidin-1-yl)-2-oxoethoxy]quinoline-6-carboxylate has been studied in the context of corrosion inhibition. Quantum chemical calculations based on the DFT method were performed on quinoxalines compounds, including this compound, to determine their efficiency as corrosion inhibitors for copper in nitric acid media. The study analyzed various molecular parameters to understand the relationship between molecular structure and inhibition efficiency, finding consistency with experimental data (Zarrouk et al., 2014).

2. Synthesis and Pharmacological Properties

This compound has been part of studies exploring the synthesis and activity of metabolites of related quinoline carboxylates. For instance, the synthesis and evaluation of the metabolites of ethyl 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate, a disease-modifying antirheumatic drug (DMARD), were conducted to confirm their structures and study their pharmacological properties (Baba et al., 1998).

3. Material Synthesis and Application

Studies have also focused on the synthesis of derivatives of this compound and their applications. For example, efficient synthesis methods for metabolites of related quinoline carboxylates have been developed, leading to the creation of novel compounds. These synthesis routes provide a foundation for further applications in various fields, including materials science and pharmaceuticals (Mizuno et al., 2006).